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Compound of Interest

Compound Name: 4,5-Dibromopyridin-2-ol

Cat. No.: B11717726

Get Quote

Chemical Identity & Physicochemical Context[1][2]
[3][4][5][6][7][8][9]
Nomenclature and Tautomerism
4,5-Dibromopyridin-2-ol exists in a dynamic tautomeric equilibrium with its amide form, 4,5-

Dibromo-2(1H)-pyridone. In the solid state and in polar solvents (e.g., DMSO, DMF), the 2-

pyridone form predominates due to intermolecular hydrogen bonding, which creates stable

dimers. This structural nuance dictates its solubility profile and handling requirements.

IUPAC Name: 4,5-Dibromo-2(1H)-pyridone

Common Synonyms: 4,5-Dibromo-2-hydroxypyridine; 4,5-Dibromo-2-pyridinol.

Molecular Formula: C

H

Br

NO[1]

Molecular Weight: ~252.89 g/mol
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Physical Properties (Interpolated from Analogs)
Property Description Technical Implication

Physical State Solid (Crystalline powder)
Potential for dust generation;

requires static control.

Color Off-white to pale yellow/tan

Discoloration often indicates

photo-degradation (liberation

of Br

or HBr).

Melting Point >150°C (Predicted)

High thermal stability, but

sublimation may occur under

high vacuum.

Solubility
Low in water; High in DMSO,

DMF, DMAc

Use polar aprotic solvents for

stock solutions; avoid non-

polar ethers for initial

dissolution.

pKa ~8–9 (OH/NH)

Weakly acidic; can be

deprotonated by bases (e.g., K

CO

, Cs

CO

) for N- or O-alkylation.

Hazard Identification & Risk Assessment
Given the scarcity of specific toxicological data for the 4,5-isomer, the safety profile is derived

from the structural class of poly-halogenated pyridones (e.g., 3,5-dibromo-2-pyridone, 2,5-

dibromopyridine). Treat this compound as a functional irritant with potential acute toxicity.

GHS Classification (Self-Validating Assessment)
Signal Word:WARNING
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Hazard Statements:

H302: Harmful if swallowed (Category 4).

H315: Causes skin irritation (Category 2).[2]

H319: Causes serious eye irritation (Category 2A).[2]

H335: May cause respiratory irritation (Category 3).[2]

Specific Toxicity Concerns
Sensitization: Halogenated pyridines are known sensitizers. Repeated dermal exposure can

lead to allergic dermatitis.

Respiratory: Fine dusts are highly irritating to the upper respiratory tract. Inhalation of dust

may cause coughing or chemically induced pneumonitis.

Degradation Hazards: Thermal decomposition or prolonged exposure to light may release

Hydrogen Bromide (HBr) gas and Nitrogen Oxides (NOx).

Engineering Controls & Personal Protective
Equipment (PPE)[1]
Engineering Controls

Primary Containment: All weighing and transfer operations must be performed inside a

certified Chemical Fume Hood.

Static Control: Use anti-static weighing boats and grounding mats, as dry pyridone powders

are prone to static charge buildup, increasing dispersion risk.

PPE Selection Strategy
The choice of PPE is based on chemical compatibility logic for halogenated aromatics.
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PPE Category Recommendation Causality/Rationale

Gloves Nitrile (Double-gloved)

Latex is permeable to many

halogenated aromatics.

Double-gloving (0.11 mm min.

thickness) provides a

breakthrough time buffer >480

min.

Eye Protection Chemical Safety Goggles

Safety glasses are insufficient

for fine powders that can

bypass side shields.

Respiratory N95 or P100 (if outside hood)

Only required if engineering

controls fail (e.g., spill

cleanup).

Body Lab Coat (Cotton/Poly blend)

Standard protection; use Tyvek

sleeves if handling large

(>10g) quantities to prevent

cuff contamination.

Handling Protocols & Experimental Workflows
Tautomerism & Reactivity Visualization
Understanding the "ol" vs. "one" form is critical for reactivity. The "one" form (amide-like) is

typically less nucleophilic at oxygen, favoring N-alkylation unless specific conditions (e.g., Ag

salts) are used.

2-Pyridone Form
(Major in Solid/Solution)

Polar, H-bond Donor

2-Hydroxypyridine Form
(Minor Equilibrium Component)

Aromatic Character
 Tautomerization (Kd << 1) 

Reactivity Implications:
1. N-Alkylation (Major)

2. O-Alkylation (Minor/Specific)
3. Pd-Catalyzed Coupling (C-Br)

 Dictates 

Click to download full resolution via product page
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Figure 1: Tautomeric equilibrium of 4,5-dibromopyridin-2-ol and its impact on reactivity

profiles.

Standard Reaction Setup (Cross-Coupling Context)
This scaffold is often used in Suzuki or Buchwald-Hartwig couplings. The bromine atoms at C4

and C5 have different electronic environments; C4 is typically more electrophilic due to the

para-relationship with the nitrogen.

Drying: Dry the solid under vacuum (<5 mbar) at 40°C for 4 hours to remove surface

moisture, which can quench sensitive catalysts.

Solvent Choice: Dissolve in anhydrous DMF or DMSO. Avoid alcohols if using strong bases

to prevent transesterification or competitive nucleophilic attack.

Inert Atmosphere: Sparge solvents with Nitrogen or Argon for 15 minutes. Oxygen inhibits

Pd-catalysis and promotes oxidative degradation of the pyridone ring.

Workup:

Quench: Slowly add saturated NH

Cl.

Extraction: Use EtOAc/Water. The product may partition into the aqueous phase at high

pH due to deprotonation (forming the pyridinolate anion). Adjust pH to ~6-7 to maximize

recovery in the organic layer.

Waste Disposal
Segregation: Dispose of as Halogenated Organic Waste.

Heavy Metals: If used with Palladium or Copper catalysts, segregate into Heavy Metal Waste

streams.

Do NOT mix with strong oxidizers (e.g., Nitric acid) in waste containers to prevent exothermic

evolution of Br

gas.
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Emergency Response & First Aid
Spill Management (Solid)

Evacuate the immediate area if dust is airborne.

Don PPE: Goggles, double nitrile gloves, N95 respirator.

Containment: Cover spill with a damp paper towel to suppress dust.

Cleanup: Scoop into a sealable waste container. Wipe surface with 10% acetone followed by

soap and water.

First Aid Measures
Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[3] The solid is

abrasive and chemically irritating.

Skin Contact: Wash with soap and water.[4][2][5] Do not use ethanol or DMSO, as they may

enhance transdermal absorption of the brominated compound.

Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (suspect

bronchospasm).

Storage & Stability
Conditions: Store at 2–8°C (Refrigerated) or Room Temperature (if verified stable).

Light Protection: Store in amber vials or wrap containers in foil. Brominated pyridines are

photosensitive and will darken over time.

Hygroscopicity: Keep under inert gas (Argon) if possible. Moisture can induce caking and

complicate precise weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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